Cas no 121640-67-3 (Pyrimidine,2-(4-hexylphenyl)-5-(octyloxy)-)

• Product Name: Pyrimidine,2-(4-hexylphenyl)-5-(octyloxy)-
• CAS No: 121640-67-3
• MF: C₂₄H₃₆N₂O
• MW: 368.555446624756
• CID: 104881
• PubChem ID: 2862034
• Update Time: 2025-04-18

Pyrimidine,2-(4-hexylphenyl)-5-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-(4-hexylphenyl)-5-(octyloxy)-
• 2-(4-Hexylphenyl)-5-(octyloxy)-pyrimidine
• 2-(4-hexylphenyl)-5-octoxypyrimidine
• 121640-67-3
• AKOS005374032
• STK000082
• 2-(4-hexylphenyl)-5-(octyloxy)pyrimidine
• JHVRCWNOXXETEY-UHFFFAOYSA-N
• 5-octyloxy-2-(4-hexylphenyl)pyrimidine
• Z57073804
• SCHEMBL9636310
• DTXSID10386403

• Inchi： 1S/C24H36N2O/c1-3-5-7-9-10-12-18-27-23-19-25-24(26-20-23)22-16-14-21(15-17-22)13-11-8-6-4-2/h14-17,19-20H,3-13,18H2,1-2H3
• InChI Key： JHVRCWNOXXETEY-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C2C=CC(=CC=2)CCCCCC)=NC=1)CCCCCCCC

Computed Properties

• Exact Mass: 368.28298
• Monoisotopic Mass: 368.282763776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01